Cas no 118-46-7 (8-Amino-2-naphthol)

• Product Name: 8-Amino-2-naphthol
• CAS No: 118-46-7
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD00004031
• CID: 35874
• PubChem ID: 8358
• Update Time: 2025-04-18

8-Amino-2-naphthol Chemical and Physical Properties

Names and Identifiers

• 8-Aminonaphthalen-2-ol
• 8-Amino-2-naphthol
• 1-Amino-7-naphthol
• 1-amino-7-hydroxynaphthalene
• 8-amino-2-hydroxynapthalene
• 8-amino-2-naphthaleno
• 8-amino-2-naphtho
• 8-Amino-2-naphtol
• 8-Amino-2-napthol
• 8-Amino-naphthalen-2-ol
• AMINO-2-NAPHTHOL,8
• CYANOL
• 1-Amino-7-phthol
• AMINO-2-NAPHTHOL, 8-
• SALOR-INT L157775-1EA
• A0361
• NS00023813
• EINECS 204-252-4
• 118-46-7
• 2-Naphthalenol, 8-amino-
• s11965
• 1-Amino-7-naphthol;
• SCHEMBL11312446
• NSC60277
• TS-02114
• InChI=1/C10H9NO/c11-10-3-1-2-7-4-5-8(12)6-9(7)10/h1-6,12H,11H
• CS-M2624
• EN300-101107
• DTXSID3059474
• BDBM625960
• AKOS004904422
• BCP26737
• UNII-SLL7476ODN
• 8-aminonaphth-2-ol
• 1-Amino-6(7)-naphthol
• FT-0621495
• NSC-7939
• SCHEMBL208278
• STR09898
• W-108543
• AC-12352
• NSC-60277
• NSC7939
• 7-Hydroxy-1-naphthylamine
• 3-13-00-01907 (Beilstein Handbook Reference)
• 8-Amino-2-naphthalenol
• SLL7476ODN
• 8A2HNAP
• AMY23306
• SY011420
• A15149
• AI3-51302
• MFCD00004031
• NSC 60277
• Z1255461125
• 2-NAPHTHOL, 8-AMINO-
• 8-Amino-2-naphthol, 97%
• BRN 2207365
• STK372691
• naphthalene, 1-amino-7-hydroxy-
• HY-I0259

• MDL： MFCD00004031
• Inchi： 1S/C10H9NO/c11-10-3-1-2-7-4-5-8(12)6-9(7)10/h1-6,12H,11H2
• InChI Key： KVHHMYZBFBSVDI-UHFFFAOYSA-N
• SMILES： OC1C=CC2=CC=CC(=C2C=1)N

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Color/Form: Needle like crystals.
• Density: 1.1202 (rough estimate)
• Melting Point: 206-210 °C (lit.)
• Boiling Point: 284.68°C (rough estimate)
• Flash Point: 182.6℃
• Refractive Index: 1.6070 (estimate)
• Water Partition Coefficient: Slightly soluble
• PSA: 46.25000
• LogP: 2.70880
• Solubility: Soluble in hot water and ethanol, soluble in acid and alkali, showing blue fluorescence. It is green and blue in case of ferric chloride.
• Sensitiveness: Light Sensitive

8-Amino-2-naphthol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：QL3331000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives
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